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Introduction

AL002 is a humanized monoclonal antibody designed to act as an agonist for the Triggering
Receptor Expressed on Myeloid Cells 2 (TREMZ2), a key receptor expressed on the surface of
microglia.[1][2] Activation of TREMZ2 signaling is being investigated as a therapeutic strategy to
enhance the neuroprotective functions of microglia in the context of neurodegenerative
diseases such as Alzheimer's disease.[1][3][4] These application notes provide detailed
protocols for the utilization of AL002 in primary microglial cell cultures to study its effects on
microglial function.

AL002 works by binding to TREM2 and activating the downstream signaling pathway involving
DAP12. This activation leads to the phosphorylation of the immunoreceptor tyrosine-based
activation motifs (ITAMs) in DAP12, which in turn recruits and activates spleen tyrosine kinase
(Syk). The subsequent signaling cascade, including the activation of PI3K, promotes microglial
survival, proliferation, and phagocytic capacity.[1][3] Preclinical studies using AL002c, a variant
of AL002, have demonstrated enhanced survival of primary myeloid cells.[1]
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Data Presentation

Table 1: In Vitro Efficacy of AL002

Cell Type Assay Parameter Value Reference
Primary
o 0.36-0.47 nM
hTREM2+ Viability Assay EC50 [5]
(~60 ng/mL)
Macrophages

Table 2: In Vivo Effects of AL002 and its Variants on Microglia and Related Biomarkers
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Magnitude of

Model Treatment Effect Reference
Change
Induction of
) ) ALOO02c ) ) proliferation in
5XFAD mice with o Microglial
(preclinical ) ) both CV- and [5]
hTREM2 ) Proliferation )
variant) R47H-transgenic
mice
) ] ALO002c _
5XFAD mice with o Filamentous
(preclinical Reduced [5]
hTREM2 ) Plagues
variant)
, _ AL002c _
5XFAD mice with o Neurite
(preclinical Reduced [5]
hTREM2 ) Dystrophy
variant)
) ] ALO02c Microglial
5XFAD mice with .
(preclinical Inflammatory Tempered [5]
hTREM2 _
variant) Response
Cerebrospinal
Healthy ) Dose-dependent
AL002 Fluid (CSF) [6]
Volunteers decrease
STREM2
Healthy Dose-dependent
AL002 CSF sCSF-1R _ [5]
Volunteers increase
Healthy Dose-dependent
AL002 CSF SPP1 _ [6]
Volunteers increase
Healthy Dose-dependent
AL002 CSF IL1RN _ [6]
Volunteers increase

Experimental Protocols
Protocol 1: Isolation and Culture of Primary Microglia
from Neonatal Mouse Pups

This protocol is adapted from established methods for primary microglia isolation.
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Materials:

Newborn mouse pups (P0-P3)
Dissection medium (e.g., HBSS)
70% Ethanol

Trypsin (0.25%)

DNase |

Fetal Bovine Serum (FBS)

Culture medium: DMEM/F12 supplemented with 10% FBS, 1% Penicillin-Streptomycin, and
20 ng/mL GM-CSF

T-75 culture flasks
Cell scrapers
Centrifuge

Incubator (37°C, 5% CO2)

Procedure:

Euthanize neonatal pups according to approved institutional animal care and use committee
(IACUC) protocols.

Sterilize the heads with 70% ethanol.
Isolate the brains and remove the meninges in cold dissection medium.

Mince the brain tissue and incubate with trypsin and DNase | to dissociate the tissue into a
single-cell suspension.

Inactivate trypsin with FBS-containing medium and centrifuge the cell suspension.
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e Resuspend the cell pellet in culture medium and plate into T-75 flasks.

¢ Incubate the mixed glial cultures for 10-14 days, with media changes every 3-4 days. This
allows for the formation of a confluent astrocyte layer with microglia growing on top.

» To isolate microglia, shake the flasks on an orbital shaker to detach the microglia from the
astrocyte layer.

o Collect the supernatant containing the microglia, centrifuge, and resuspend in fresh culture
medium.

» Plate the purified microglia onto desired culture plates for subsequent experiments.

Protocol 2: Treatment of Primary Microglia with AL002

Materials:

Purified primary microglia (from Protocol 1)

AL002 antibody

Control IgG antibody

Culture medium (as in Protocol 1)
Procedure:

o Plate purified primary microglia at the desired density in appropriate culture plates (e.g., 96-
well plates for viability assays, 24-well plates for phagocytosis assays).

o Allow the cells to adhere and recover for 24 hours in the incubator.

» Prepare working solutions of AL002 and a control IgG antibody in culture medium. Based on
the reported EC50 of 0.36—0.47 nM for AL002 in primary human macrophages, a
concentration range of 0.1 nM to 10 nM is recommended for initial dose-response
experiments.[5]
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» Remove the existing medium from the microglial cultures and replace it with the medium
containing the different concentrations of AL002 or control IgG.

e The duration of treatment will depend on the specific assay being performed:
o Phagocytosis Assay: A treatment duration of 24-72 hours is recommended.

o Cytokine/Chemokine Profiling: A shorter treatment duration of 6-24 hours may be optimal
to capture early changes in cytokine secretion.

o Cell Viability/Proliferation Assay: A longer treatment duration of 48-96 hours may be
necessary to observe significant effects.[7]

e Following the treatment period, proceed with the desired functional assays.

Protocol 3: Phagocytosis Assay

Materials:
o ALO002-treated primary microglia (from Protocol 2)

o Fluorescently labeled substrates (e.g., pHrodo™ Red Zymosan Bioparticles™, fluorescently
labeled amyloid-beta oligomers or fibrils)

o Fluorescence microscope or plate reader
Procedure:

» Following treatment with AL002, add the fluorescently labeled substrate to the microglial
cultures.

 Incubate for a period of 1-4 hours to allow for phagocytosis to occur.
e Wash the cells with PBS to remove any non-phagocytosed substrate.

» Analyze the uptake of the fluorescent substrate using a fluorescence microscope for imaging
or a fluorescence plate reader for quantitative analysis.

e Quantify the phagocytic activity by measuring the fluorescence intensity per cell or per well.
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Protocol 4: Cytokine and Chemokine Profiling

Materials:
e Supernatants from AL002-treated primary microglia (from Protocol 2)

e Multiplex immunoassay kit (e.g., Luminex-based assay) or individual ELISA kits for specific
cytokines (e.g., TNF-q, IL-1f3, IL-6, IL-10)

Procedure:
» After the desired treatment duration with AL002, collect the culture supernatants.
o Centrifuge the supernatants to remove any cellular debris.

» Perform the cytokine/chemokine analysis using a multiplex immunoassay or individual
ELISAs according to the manufacturer's instructions.

e Measure the concentrations of various pro- and anti-inflammatory cytokines and chemokines
to assess the effect of AL002 on the microglial inflammatory profile.
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Caption: AL002 signaling pathway in microglia.
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Caption: Experimental workflow for AL002 treatment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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